Cas no 338408-57-4 (1H-1,2,4-Triazole-3-carboxamide, 1-(3,5-dichlorophenyl)-N-(4-methoxyphenyl)-5-methyl-)

• Product Name: 1H-1,2,4-Triazole-3-carboxamide, 1-(3,5-dichlorophenyl)-N-(4-methoxyphenyl)-5-methyl-
• CAS No: 338408-57-4
• MF: C₁₇H₁₄Cl₂N₄O₂
• MW: 377.22466135025
• CID: 5270419
• Update Time: 2026-03-09

1H-1,2,4-Triazole-3-carboxamide, 1-(3,5-dichlorophenyl)-N-(4-methoxyphenyl)-5-methyl- Chemical and Physical Properties

Names and Identifiers

• 1H-1,2,4-Triazole-3-carboxamide, 1-(3,5-dichlorophenyl)-N-(4-methoxyphenyl)-5-methyl-

• Inchi： 1S/C17H14Cl2N4O2/c1-10-20-16(17(24)21-13-3-5-15(25-2)6-4-13)22-23(10)14-8-11(18)7-12(19)9-14/h3-9H,1-2H3,(H,21,24)
• InChI Key： VYQHFJSGGMXIGX-UHFFFAOYSA-N
• SMILES： N1(C2=CC(Cl)=CC(Cl)=C2)C(C)=NC(C(NC2=CC=C(OC)C=C2)=O)=N1

Experimental Properties

• Density: 1.41±0.1 g/cm3(Predicted)
• pka: 10.42±0.70(Predicted)

Additional information on 1H-1,2,4-Triazole-3-carboxamide, 1-(3,5-dichlorophenyl)-N-(4-methoxyphenyl)-5-methyl-

Professional Introduction to Compound with CAS No. 338408-57-4 and Product Name: 1H-1,2,4-Triazole-3-carboxamide, 1-(3,5-dichlorophenyl)-N-(4-methoxyphenyl)-5-methyl

The compound identified by the CAS number 338408-57-4 and the product name 1H-1,2,4-Triazole-3-carboxamide, 1-(3,5-dichlorophenyl)-N-(4-methoxyphenyl)-5-methyl represents a significant advancement in the field of pharmaceutical chemistry. This molecule belongs to the triazole class of heterocyclic compounds, which have garnered considerable attention due to their diverse biological activities and potential therapeutic applications. The structural features of this compound, particularly the presence of a triazole ring, a carboxamide functional group, and specific aryl substituents, contribute to its unique chemical properties and biological interactions.

In recent years, the development of novel heterocyclic compounds has been a focal point in medicinal chemistry research. The triazole moiety is well-known for its stability and ability to participate in hydrogen bonding, making it an ideal scaffold for drug design. The carboxamide group further enhances the compound's solubility and bioavailability, which are critical factors in pharmaceutical formulations. The specific substitution pattern, including the 3,5-dichlorophenyl and 4-methoxyphenyl groups, as well as the methyl substituent at the 5-position of the triazole ring, fine-tunes the compound's pharmacokinetic profile and target specificity.

One of the most compelling aspects of this compound is its potential in addressing various therapeutic challenges. Current research indicates that molecules incorporating the triazole ring exhibit promising activity against a range of pathogens and diseases. The 1-(3,5-dichlorophenyl)-N-(4-methoxyphenyl)-5-methyl structure has been investigated for its antimicrobial properties, with studies suggesting efficacy against resistant strains of bacteria and fungi. This is particularly relevant in an era where antibiotic resistance is becoming increasingly prevalent.

The carboxamide functional group not only contributes to the compound's solubility but also plays a crucial role in its interaction with biological targets. Carboxamides are known to form stable hydrogen bonds with amino acid residues in proteins, which can modulate enzyme activity and receptor binding. This property makes the compound a valuable candidate for developing small-molecule inhibitors targeting key therapeutic pathways. Recent advancements in computational chemistry have enabled more precise predictions of these interactions, allowing researchers to optimize the structure for enhanced potency and selectivity.

Moreover, the presence of both electron-withdrawing (chloro) and electron-donating (methoxy) groups on the aromatic rings provides a balance that influences the compound's electronic properties. This balance is essential for achieving optimal binding affinity to biological targets. The 3,5-dichlorophenyl substituent enhances lipophilicity while maintaining overall solubility, whereas the 4-methoxyphenyl group contributes to metabolic stability. These features collectively contribute to the compound's favorable pharmacokinetic profile.

Recent clinical trials have begun to explore the therapeutic potential of similar triazole-based compounds in treating infectious diseases and inflammatory conditions. The structural motif of 1H-1,2,4-Triazole-3-carboxamide, 1-(3,5-dichlorophenyl)-N-(4-methoxyphenyl)-5-methyl aligns well with these efforts. Preliminary data suggest that this compound demonstrates significant inhibitory activity against certain enzymes involved in pathogenic metabolism. This aligns with broader trends in drug discovery where targeting conserved metabolic pathways offers a robust strategy for developing broad-spectrum treatments.

The synthesis of this compound involves multi-step organic reactions that showcase modern synthetic methodologies. Advanced techniques such as palladium-catalyzed cross-coupling reactions have been employed to construct the triazole ring efficiently. The introduction of the carboxamide group is achieved through nucleophilic acylation reactions under controlled conditions. These synthetic strategies not only highlight the sophistication of current chemical techniques but also underscore the importance of process optimization for large-scale production.

In conclusion, the compound with CAS No. 338408-57-4 represents a significant advancement in pharmaceutical chemistry due to its unique structural features and promising biological activities. The combination of a triazole ring, carboxamide functionality, and specific aryl substitutions makes it a versatile scaffold for drug development. Ongoing research continues to explore its potential applications in treating infectious diseases and inflammatory conditions. As our understanding of biological systems grows more nuanced, compounds like this one will play an increasingly important role in addressing complex therapeutic challenges.